4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine

• IUPAC Name: 4-(5-chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine
• InChI: InChI=1S/C11H10ClN5O/c1-2-17-8-4-3-6(12)5-7(8)14-11(17)9-10(13)16-18-15-9/h3-5H,2H2,1H3,(H2,13,16)
• InChI Key: JOCGCQOUTJFEKI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)Cl)N=C1C3=NON=C3N
• Molecular Formula: C11H10ClN5O
• Molecular Weight: 263.68 g/mol

Description

4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine, also known as C16, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine is not fully understood, but it is believed to act by inhibiting various signaling pathways involved in cancer growth and inflammation. 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer growth. Additionally, 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine has been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine has been shown to have various biochemical and physiological effects. In cancer cells, 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine has been shown to induce apoptosis, or programmed cell death. In inflammation, 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. In neurodegenerative diseases, 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine has been shown to protect against oxidative stress and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine in lab experiments is its high potency and specificity. 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine has been shown to have a high affinity for its target molecules, making it an effective tool for studying various signaling pathways. Additionally, 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine has been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one limitation of using 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine is its limited solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine. One area of interest is the development of 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine analogs that may have improved potency and solubility. Additionally, further research is needed to fully understand the mechanism of action of 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine and its potential therapeutic applications. Finally, clinical trials are needed to determine the safety and efficacy of 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine in humans.

Synthesis Methods

4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine is synthesized using a multistep reaction process that involves the condensation of 5-chloro-1-ethylbenzimidazole-2-carboxylic acid with hydrazine hydrate to form 5-chloro-1-ethylbenzimidazole-2-carbohydrazide. This intermediate is then reacted with ethyl chloroformate and sodium azide to form the final product, 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine.

Scientific Research Applications

4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine has shown promising results in various scientific research applications, including cancer treatment, inflammation, and neurodegenerative diseases. In cancer treatment, 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. Inflammation is a key component of many diseases, and 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine has been shown to have anti-inflammatory properties. In neurodegenerative diseases, 4-(5-Chloro-1-ethylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-amine has been shown to protect against neuronal damage and improve cognitive function.